Cas no 320-94-5 (2-nitro-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-nitro-4-(trifluoromethyl)benzoic acid
• CAS No: 320-94-5
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• MDL: MFCD00007142
• CID: 36829
• PubChem ID: 24859755
• Update Time: 2025-04-18

2-nitro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-trifluoromethylbenzoic acid
• 2-Nitro-4-(trifluoromethyl)benzoic acid
• 2-Nitro-4-trifluoromethyl-benzoic acid
• 4-trifluoromethyl-2-nitrobenzoic acid
• MFCD00007142
• NTFA
• C8H4F3NO4
• CS-W014160
• 2-Nitro-4-trifluoromethyl benzoic acid
• .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-NITRO-P-TOLUIC ACID
• Q27282134
• 2-Nitro-4-(trifluoromethyl)benzoic acid, 98%
• F0001-2470
• DTXSID00348974
• J-018629
• alpha,alpha,alpha-Trifluoro-2-nitro-p-toluic acid
• 4-(trifluoromethyl)-2-nitrobenzoic acid
• UNII-K9M35SV4P3
• TD1064
• AKOS005063816
• EN300-75245
• InChI=1/C8H4F3NO4/c9-8(10,11)4-1-2-5(7(13)14)6(3-4)12(15)16/h1-3H,(H,13,14
• SCHEMBL13079030
• 1J-350S
• AM20060240
• N0720
• benzoic acid, 2-nitro-4-(trifluoromethyl)-
• P-TOLUIC ACID, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-NITRO-
• 2-nitro-4-triflouromethyl-benzoic acid
• AC-4002
• K9M35SV4P3
• p-Toluic acid, alpha,alpha,alpha-trifluoro-2-nitro-
• 320-94-5
• FT-0613161
• SCHEMBL442397
• 2-Nitro-4-trifluoromethylbenzoic acid,99%
• 2-Nitro-alpha,alpha,alpha-trifluor-p-toluic acid
• 2-Nitro-4-trifluoromethylbenzoicacid
• DTXCID90300046
• alpha,alpha,alpha-Trifluoro-2-nitro-p-toluic Acid; 4-(Trifluoromethyl)-2-nitrobenzoic Acid;
• DB-048155
• 2-nitro-4-(trifluoromethyl)benzoic acid

• MDL： MFCD00007142
• Inchi： 1S/C8H4F3NO4/c9-8(10,11)4-1-2-5(7(13)14)6(3-4)12(15)16/h1-3H,(H,13,14)
• InChI Key： MYSAXQPTXWKDPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(F)F
• BRN： 1985588

Computed Properties

• Exact Mass: 235.00900
• Monoisotopic Mass: 234.001417
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.5960
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 306.6°C at 760 mmHg
• Flash Point: 139.2±27.9 °C
• PSA: 83.12000
• LogP: 2.83500
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not available

2-nitro-4-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters